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Compound of Interest

Compound Name: HP 184

Cat. No.: B1678201 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of chemical reagents is a critical component of laboratory

safety and environmental responsibility. This document provides essential safety and logistical

information for the operational handling and disposal of HP 184, also known as Photoinitiator

184 or 1-hydroxycyclohexyl phenyl ketone.

Immediate Safety and Handling Precautions
Before handling HP 184, it is crucial to be aware of its properties and the necessary safety

measures. This substance is a white crystalline powder.[1][2] While it is not classified as a

hazardous substance under GHS (Globally Harmonized System of Classification and Labelling

of Chemicals), good industrial hygiene and safety practices should always be followed.[3][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tight-fitting chemical splash goggles or a face shield.[2]

Hand Protection: Wear protective gloves.[2]

Respiratory Protection: In case of inadequate ventilation or dust formation, an effective dust

mask is recommended.[5][6]

Skin Protection: Wear appropriate working clothes and closed footwear.[5][6]

Handling and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678201?utm_src=pdf-interest
https://www.benchchem.com/product/b1678201?utm_src=pdf-body
https://www.benchchem.com/product/b1678201?utm_src=pdf-body
https://www.chembk.com/en/chem/Photoinitiator-184
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.wpiinc.com/media/wysiwyg/pdf/SDS/sylgard184-curing-agent.pdf
https://www.echemi.com/produce/pr2407181846-1-hydroxycyclohexyl-phenyl-ketone-184.html
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://file1.lookchem.com/mallpropdf/18/11/02/434_112607673.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6853-58a54de3b5a222.09916908
https://file1.lookchem.com/mallpropdf/18/11/02/434_112607673.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6853-58a54de3b5a222.09916908
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid creating dust.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a cool, well-ventilated place in the original, tightly sealed container.[2][5]

Protect from light, heat, freezing, and direct sunlight.[2][5]

Incompatible with strong acids, strong alkalis, and oxidizing agents.[2][7]

HP 184 Properties
A summary of the key quantitative data for HP 184 is provided in the table below for easy

reference.

Property Value

Molecular Formula C13H16O2[1][4]

Molar Mass 204.26 g/mol [1][8]

Melting Point 46-50°C[1][5][7]

Boiling Point > 225 °C[5][6]

Flash Point > 150°C[1][5][6]

Auto-ignition Temperature 424°C[2][7]

Water Solubility
Slightly soluble (442 - 1108 mg/L at 20-25°C)[1]

[2][4]

Density 1.17 - 1.182 g/cm³ at 20°C[1][2][5]

Vapor Pressure 0.02 Pa at 20°C[2][5][7]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of HP 184. This

protocol is designed to minimize environmental release and ensure compliance with typical

laboratory waste regulations.
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Experimental Protocol: HP 184 Disposal

Waste Collection:

Designate a specific, clearly labeled waste container for HP 184 solid waste. The

container should be made of a compatible material (e.g., high-density polyethylene) and

have a secure lid.

Do not mix HP 184 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office. In particular, avoid mixing

with strong acids, bases, or oxidizing agents.[2]

Decontamination of Empty Containers:

Triple rinse the empty HP 184 container with a suitable solvent in which it is soluble, such

as acetone, butyl acetate, methanol, or toluene.[1][4]

Collect the rinsate as hazardous waste in a designated, labeled container for flammable

liquids.

After thorough rinsing, the container can be disposed of as non-hazardous solid waste, or

recycled, in accordance with institutional policies.

Spill Management:

In the event of a spill, eliminate all ignition sources.[2]

Wear the appropriate PPE as outlined above.

For small spills, carefully sweep or vacuum the solid material and place it into the

designated HP 184 waste container. Avoid generating dust.[2][5]

For larger spills, follow your institution's established spill response procedures.

Final Disposal:

Seal the HP 184 waste container securely.
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Store the sealed container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste contractor, following all

local, state, and federal regulations. In Pennsylvania, for example, hazardous waste must

be transported by a licensed transporter and is ultimately disposed of by landfilling (after

treatment) or incineration.[9]

Disposal Process Workflow
The following diagram illustrates the logical flow of the HP 184 disposal process, from initial

handling to final disposal.
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Figure 1. Logical workflow for the proper disposal of HP 184.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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